Cas no 881546-40-3 ((R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride)
(R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (3R)-N-(1-METHYLETHYL)-3-PIPERIDINECARBOXAMIDE
- (R)-N-Isopropyl-3-piperidinecarboxamide HCl
- 3-Piperidinecarboxamide, N-(1-methylethyl)-, (3R)-
- (R)-N-Isopropyl-3-piperidinecarboxamide hydrochloride
- (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride
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- MDL: MFCD30342942
- Inchi: 1S/C9H18N2O/c1-7(2)11-9(12)8-4-3-5-10-6-8/h7-8,10H,3-6H2,1-2H3,(H,11,12)/t8-/m1/s1
- InChI Key: MQGOGOIJRYXDQI-MRVPVSSYSA-N
- SMILES: N1CCC[C@@H](C(NC(C)C)=O)C1
(R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I875003-5mg |
(R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride |
881546-40-3 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I875003-10mg |
(R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride |
881546-40-3 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I875003-50mg |
(R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride |
881546-40-3 | 50mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-306792-0.05g |
(3R)-N-(propan-2-yl)piperidine-3-carboxamide |
881546-40-3 | 95.0% | 0.05g |
$362.0 | 2025-03-19 | |
| Enamine | EN300-306792-0.1g |
(3R)-N-(propan-2-yl)piperidine-3-carboxamide |
881546-40-3 | 95.0% | 0.1g |
$380.0 | 2025-03-19 | |
| Enamine | EN300-306792-0.25g |
(3R)-N-(propan-2-yl)piperidine-3-carboxamide |
881546-40-3 | 95.0% | 0.25g |
$397.0 | 2025-03-19 | |
| Enamine | EN300-306792-0.5g |
(3R)-N-(propan-2-yl)piperidine-3-carboxamide |
881546-40-3 | 95.0% | 0.5g |
$415.0 | 2025-03-19 | |
| Enamine | EN300-306792-1.0g |
(3R)-N-(propan-2-yl)piperidine-3-carboxamide |
881546-40-3 | 95.0% | 1.0g |
$432.0 | 2025-03-19 | |
| Enamine | EN300-306792-2.5g |
(3R)-N-(propan-2-yl)piperidine-3-carboxamide |
881546-40-3 | 95.0% | 2.5g |
$730.0 | 2025-03-19 | |
| Enamine | EN300-306792-5.0g |
(3R)-N-(propan-2-yl)piperidine-3-carboxamide |
881546-40-3 | 95.0% | 5.0g |
$1226.0 | 2025-03-19 |
(R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride
Introduction to (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride (CAS No. 881546-40-3)
(R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride (CAS No. 881546-40-3) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This compound, also known as (R)-N-Isopropylpiperidine-3-carboxamide hydrochloride, is a derivative of piperidine and is characterized by its unique stereochemistry and functional groups. The presence of the chiral center at the piperidine ring imparts specific biological activities and pharmacological properties, making it a valuable candidate for drug development.
The chemical structure of (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride consists of a piperidine ring substituted with an isopropyl group and a carboxamide functional group, with the hydrochloride salt form enhancing its solubility and stability. This compound is synthesized through a series of well-defined chemical reactions, including asymmetric synthesis to ensure the correct stereochemical configuration. The synthesis process is crucial for maintaining the purity and enantiomeric excess, which are essential for its biological activity.
Recent research has highlighted the potential of (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride in various therapeutic areas. Studies have shown that this compound exhibits potent activity as a modulator of specific neurotransmitter systems, particularly in the central nervous system (CNS). For instance, it has been investigated for its potential as an antagonist or agonist of certain receptors, such as GABA receptors, which play a critical role in neuronal signaling and modulation of anxiety and stress responses.
In preclinical studies, (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride has demonstrated promising results in animal models of neurological disorders. It has shown efficacy in reducing symptoms associated with conditions such as anxiety, depression, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) efficiently makes it a suitable candidate for CNS-targeted therapies. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, further supports its potential as a therapeutic agent.
The mechanism of action of (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride is not yet fully elucidated, but ongoing research is aimed at understanding its interactions with specific receptors and signaling pathways. Preliminary studies suggest that it may modulate GABAergic transmission by binding to GABA receptors or influencing the release or reuptake of GABA. This modulation can lead to downstream effects on neuronal excitability and synaptic plasticity, which are critical for maintaining normal brain function.
Clinical trials are currently underway to evaluate the safety and efficacy of (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or interactions with other medications.
Beyond its therapeutic applications, (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride has also been studied for its use as a research tool in neuroscience. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders. Researchers can use this compound to gain insights into disease pathogenesis and develop new therapeutic strategies.
In conclusion, (R)-N-Isopropyl-3-piperidinecarboxamide Hydrochloride (CAS No. 881546-40-3) is a promising compound with significant potential in both therapeutic applications and research. Its unique chemical structure and biological activities make it an important candidate for further investigation and development in the pharmaceutical industry. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs in the field of neurology.
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